Cas no 5658-12-8 (Tyvelose)

• Product Name: Tyvelose
• CAS No: 5658-12-8
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 371410
• PubChem ID: 3081369
• Update Time: 2025-04-23

Tyvelose Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hexose,3,6-dideoxy-
• Tyvelose
• 3,6-Dideoxy
• 3,6-Dideoxy-D-mannose
• D-arabino-2,4,5-Trihydroxy-hexanal
• D-arabino-3,6-dideoxy-hexose
• D-arabino-3,6-Didesoxy-hexose
• AKOS040756024
• Ascarylose
• CHEBI:30943
• Q27104183
• (2S,4S,5R)-2,4,5-trihydroxyhexanal
• aldehydo-tyvelose
• SCHEMBL3425314
• 32142-24-8
• DTXSID70954006
• L-arabino-Hexose, 3,6-dideoxy-
• 3,6-Dideoxy-D-arabino-hexose
• 5658-12-8
• 3,6-dideoxy-alpha-D-arabino-hexopyranose
• alpha-Tyv
• alpha-D-tyvelopyranose
• Q27127010
• CHEBI:59988
• 3,6-dideoxy-alpha-D-mannpyranose
• DB04028
• SCHEMBL8718338
• alpha-tyvelopyranose
• Epitope ID:139421
• FT-0675721
• 2,4,5-trihydroxyhexanal
• 3,6-Dideoxy-D-xylo-hexose
• 3,6-dideoxyhexose
• SCHEMBL1044688

• Inchi： 1S/C6H12O4/c1-4(8)6(10)2-5(9)3-7/h3-6,8-10H,2H2,1H3/t4-,5+,6+/m1/s1
• InChI Key： GNTQICZXQYZQNE-SRQIZXRXSA-N
• SMILES： O[C@H]([C@@H](C)O)C[C@@H](C=O)O

Computed Properties

• Exact Mass: 148.07400
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.249
• Melting Point: NA
• Boiling Point: 365°C at 760 mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.494
• PSA: 69.92000
• LogP: -1.16460

Tyvelose Security Information

• Storage Condition：Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Tyvelose

D-arabino-Hexose,3,6-dideoxy- (CAS No. 5658-12-8): A Comprehensive Overview in Modern Chemical Biology

The compound D-arabino-Hexose,3,6-dideoxy- (CAS No. 5658-12-8) represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This hexose derivative, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, carbohydrate chemistry, and enzymatic studies. Understanding its chemical properties, biosynthetic pathways, and emerging research applications is crucial for leveraging its full potential in scientific and industrial contexts.

In the realm of carbohydrate chemistry, D-arabino-Hexose,3,6-dideoxy- stands out for its distinctive structural motif. Unlike more common hexoses such as glucose or galactose, this compound lacks hydroxyl groups at the C3 and C6 positions, making it a dideoxyhexose. This structural peculiarity imparts unique reactivity and biological interactions, which have been the focus of numerous studies. The absence of these hydroxyl groups not only affects its solubility and stability but also influences its ability to participate in glycosylation reactions and enzyme binding.

Recent advancements in chemical biology have highlighted the importance of dideoxyhexoses in natural product biosynthesis and drug discovery. For instance, studies have shown that compounds derived from D-arabino-Hexose,3,6-dideoxy- exhibit promising antimicrobial and anti-inflammatory properties. These findings have spurred interest in developing novel therapeutic agents based on this scaffold. The compound's ability to mimic natural sugars while introducing functional modifications makes it an attractive candidate for designing synthetic glycoconjugates with enhanced biological activity.

Biosynthetic pathways involving D-arabino-Hexose,3,6-dideoxy- have been extensively studied to understand how such unique sugars are incorporated into larger biomolecules. Enzymes like deoxyhexosyltransferases play a critical role in these pathways by catalyzing the formation of dideoxyhexose residues in glycoproteins and glycolipids. Research has identified several key enzymes responsible for the biosynthesis of this compound, providing insights into potential targets for modulating sugar metabolism in pathogens or cancer cells.

The pharmaceutical industry has taken notice of the therapeutic potential of derivatives of D-arabino-Hexose,3,6-dideoxy-. For example, researchers have explored its use as a precursor for synthesizing novel antibiotics that target bacterial cell wall synthesis. By inhibiting key enzymes involved in peptidoglycan assembly, these derivatives could offer a new front in combating antibiotic-resistant bacteria. Additionally, studies suggest that modifications to this scaffold could enhance drug delivery systems by improving membrane permeability or targeting specific cellular receptors.

In conclusion, D-arabino-Hexose,3,6-dideoxy- (CAS No. 5658-12-8) is a versatile and intriguing molecule with broad applications in chemical biology and pharmaceutical research. Its unique structural features and biological interactions make it a valuable tool for studying carbohydrate chemistry and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in advancing scientific understanding and medical innovation is likely to grow even further.